Cas no 2227729-54-4 ((1S)-2-amino-1-(9H-fluoren-9-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(9H-fluoren-9-yl)ethan-1-ol
• CAS No: 2227729-54-4
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 5888693
• PubChem ID: 165712155
• Update Time: 2025-10-31

(1S)-2-amino-1-(9H-fluoren-9-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-9-methanol, α-(aminomethyl)-, (αS)-
• (1S)-2-amino-1-(9H-fluoren-9-yl)ethan-1-ol
• 2227729-54-4
• EN300-1807376

• Inchi： 1S/C15H15NO/c16-9-14(17)15-12-7-3-1-5-10(12)11-6-2-4-8-13(11)15/h1-8,14-15,17H,9,16H2/t14-/m1/s1
• InChI Key： SZOSHCYTJBUKMG-CQSZACIVSA-N
• SMILES： C1([C@@H](CN)O)C2=C(C=CC=C2)C2=C1C=CC=C2

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 444.4±20.0 °C(Predicted)
• pka: 11.36±0.35(Predicted)

Additional information on (1S)-2-amino-1-(9H-fluoren-9-yl)ethan-1-ol

Chemical Profile of (1S)-2-amino-1-(9H-fluoren-9-yl)ethan-1-ol (CAS No. 2227729-54-4)

The compound (1S)-2-amino-1-(9H-fluoren-9-yl)ethan-1-ol, identified by its CAS number 2227729-54-4, represents a significant advancement in the field of pharmaceutical chemistry and molecular biology. This chiral amine derivative features a fluorene moiety linked to an ethanolamine backbone, making it a versatile scaffold for drug design and biochemical research. The stereochemical configuration at the carbon atom in the ethanolamine chain, specifically the (1S) configuration, underscores its importance in developing enantiomerically pure compounds, which are crucial for achieving high efficacy and minimal side effects in therapeutic applications.

In recent years, the exploration of fluorene-based compounds has gained considerable attention due to their unique photophysical properties and biological activities. The fluorene ring, a tricyclic aromatic system, is known for its rigidity and stability, which can enhance the binding affinity of drug candidates to biological targets. Additionally, the presence of an amino group at the 1-position allows for further functionalization, enabling the synthesis of more complex molecules with tailored pharmacological profiles. This compound exemplifies the growing trend in medicinal chemistry toward designing molecules with multiple pharmacophoric sites to maximize therapeutic benefits.

The stereochemistry of (1S)-2-amino-1-(9H-fluoren-9-yl)ethan-1-ol is particularly noteworthy, as enantiomeric purity is often a critical factor in drug development. The (1S) configuration ensures that the compound interacts with biological receptors in a specific manner, which can lead to improved pharmacokinetics and reduced toxicity. This aspect has been extensively studied in the context of developing chiral drugs, where even small differences in stereochemistry can significantly impact clinical outcomes. Recent studies have highlighted the importance of enantiopure compounds in treating neurological disorders, infectious diseases, and cancer, making this derivative a promising candidate for further investigation.

The synthesis of (1S)-2-amino-1-(9H-fluoren-9-yl)ethan-1-ol involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and molecular engineering. Key steps include the protection-deprotection strategies for the amino group, as well as the regioselective coupling of the fluorene moiety to the ethanolamine backbone. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity. These synthetic approaches not only demonstrate the versatility of modern chemical methodologies but also provide valuable insights into optimizing reaction conditions for large-scale production.

From a biochemical perspective, this compound has shown potential in modulating various cellular pathways. The fluorene group can interact with intracellular components through hydrophobic interactions, while the amino group allows for hydrogen bonding or salt bridge formation with biomolecules. Such interactions have been explored in contexts ranging from enzyme inhibition to receptor activation. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases or transcription factors, which are implicated in diseases such as cancer and inflammation. These findings underscore its potential as a lead compound for developing novel therapeutics.

The structural features of (1S)-2-amino-1-(9H-fluoren-9-yl)ethan-1-ol also make it an attractive scaffold for developing probes and tools in chemical biology research. Fluorene derivatives are widely used as fluorescent labels due to their bright emission properties and photostability. By incorporating this moiety into biologically active molecules, researchers can visualize and track interactions within complex cellular systems. Furthermore, the chiral nature of this compound allows for studying stereoselective processes in biological environments, providing critical insights into enzyme mechanisms and metabolic pathways.

In conclusion, (1S)-2-amino-1-(9H-fluoren-9-yl)ethan-1-ol (CAS No. 2227729-54-4) represents a significant contribution to pharmaceutical chemistry and biomedical research. Its unique structural features, including the fluorene group and enantiopure stereochemistry at the ethanolamine backbone, offer numerous opportunities for developing innovative therapeutics and biochemical tools. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.